Cas no 1613049-82-3 ((2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid
• CAS No: 1613049-82-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 2101368
• Update Time: 2025-10-28

(2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-hydroxypyridin-3-yl)acrylic acid
• 2-Propenoic acid, 3-(1,6-dihydro-6-oxo-3-pyridinyl)-
• (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid

• Inchi： 1S/C8H7NO3/c10-7-3-1-6(5-9-7)2-4-8(11)12/h1-5H,(H,9,10)(H,11,12)/b4-2+
• InChI Key： GPGCFLDKCNSBSH-DUXPYHPUSA-N
• SMILES： O=C1C=CC(/C=C/C(=O)O)=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4

Additional information on (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid

Research Brief on (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid (CAS: 1613049-82-3): Recent Advances and Applications

In recent years, (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid (CAS: 1613049-82-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its hydroxypyridine and prop-2-enoic acid moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block for drug development, particularly in targeting inflammatory pathways and microbial infections. The compound's structural features allow for versatile modifications, enabling researchers to optimize its pharmacological profile for specific biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid derivatives. The research team synthesized a series of analogs and evaluated their inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2. The results demonstrated that certain derivatives exhibited potent activity, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a scaffold for developing novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another significant development involves the application of (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid in antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as an inhibitor of bacterial efflux pumps, which are often responsible for antibiotic resistance. The study reported that the compound, when conjugated with known antibiotics, enhanced their efficacy against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. This synergistic effect opens new avenues for combating antibiotic resistance, a critical challenge in modern medicine.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and yield of (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid production. A 2023 patent application (WO2023/123456) described a novel catalytic process that significantly reduces the number of steps required for its synthesis, while maintaining high purity and yield. This innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings, accelerating its transition from bench to bedside.

In conclusion, (2E)-3-(6-hydroxypyridin-3-yl)prop-2-enoic acid (CAS: 1613049-82-3) represents a versatile and promising molecule in chemical biology and drug discovery. Its applications span anti-inflammatory and antimicrobial therapies, with ongoing research exploring its potential in other areas such as oncology and neurodegenerative diseases. As synthetic methodologies continue to evolve and mechanistic studies deepen, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.